N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carboxamide

• IUPAC Name: N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-4-(2-methoxyphenyl)oxane-4-carboxamide
• InChI: InChI=1S/C23H27NO5/c1-27-21-5-3-2-4-18(21)23(9-12-28-13-10-23)22(26)24-15-19(25)16-6-7-20-17(14-16)8-11-29-20/h2-7,14,19,25H,8-13,15H2,1H3,(H,24,26)
• InChI Key: IZLLBZOIONVPQP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2(CCOCC2)C(=O)NCC(C3=CC4=C(C=C3)OCC4)O
• Molecular Formula: C23H27NO5
• Molecular Weight: 397.5 g/mol
• CAS No.: 1421494-67-8

Description

N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-carboxamide is a useful research compound. Its molecular formula is C23H27NO5 and its molecular weight is 397.471. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The compound has been involved in the synthesis and characterization of new derivatives. For example, it has been used in the creation of 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, which were synthesized and characterized through various analytical and spectral data, including IR, MS, 1H-NMR, and 13C-NMR (Hassan, Hafez, & Osman, 2014).

Cytotoxicity Studies

• The compound has been used in the study of cytotoxic activities against cancer cells. For instance, derivatives like pyrazolo[1,5-a]pyrimidines were investigated for their cytotoxicity against four human cancer cell lines (Hassan et al., 2015).

Chemical Reactions and Transformations

• It has been involved in studies detailing chemical reactions and transformations. One study described the synthesis of p-aminobenzoic acid diamides based on this compound, exploring its reactivity with various chemicals (Agekyan & Mkryan, 2015).

Structural and Spectral Analysis

• The compound has been a focus in the structural and spectral analysis of new derivatives. For example, research on novel pyrazole derivatives, characterized through NMR, mass spectra, and other methods, has been conducted (Kumara et al., 2018).

Antibacterial Activity

• Studies have also explored the antibacterial activity of derivatives of this compound. For instance, certain 1,3,4-Oxadiazoles synthesized using this compound were tested for their antibacterial properties (Aghekyan et al., 2020).

Antiviral and Cytostatic Activity

• Research has been conducted on nucleoside and nucleotide derivatives of the compound, evaluating their antiviral and cytostatic activity in cell cultures (Petrie et al., 1986).